Cas no 2171781-00-1 (2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid
• CAS No: 2171781-00-1
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6507489
• PubChem ID: 69953834
• Update Time: 2025-05-21

2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid
• SCHEMBL6989002
• 2-{[(benzyloxy)carbonyl]amino}-4-hydroxy-3-methylbutanoic acid
• 2171781-00-1
• EN300-1300409

• Inchi： 1S/C13H17NO5/c1-9(7-15)11(12(16)17)14-13(18)19-8-10-5-3-2-4-6-10/h2-6,9,11,15H,7-8H2,1H3,(H,14,18)(H,16,17)
• InChI Key： YNBXCJHCUYBSGW-UHFFFAOYSA-N
• SMILES： OCC(C)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid (CAS No. 2171781-00-1)

2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid (CAS No. 2171781-00-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and biochemical research. This compound, characterized by its unique benzyloxycarbonyl (Cbz) protecting group and hydroxy-methylbutanoic acid backbone, serves as a critical intermediate in the synthesis of complex peptides and bioactive molecules. Its structural features make it a valuable tool for researchers exploring enzyme inhibitors, drug delivery systems, and bioconjugation strategies.

The growing interest in 2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid is driven by its versatility in peptide modification and its role in advancing targeted therapies. With the rise of personalized medicine and the demand for precision therapeutics, this compound has become a focal point for studies aiming to enhance drug stability and bioavailability. Researchers frequently search for "Cbz-protected amino acids" or "hydroxy-methylbutanoic acid derivatives" to identify novel applications in cancer research, neurodegenerative diseases, and immune modulation.

From a synthetic perspective, CAS No. 2171781-00-1 is prized for its compatibility with solid-phase peptide synthesis (SPPS) and solution-phase techniques. Its benzyloxycarbonyl group offers selective deprotection under mild conditions, making it ideal for constructing multi-functional peptides. Recent trends in green chemistry have also spurred investigations into eco-friendly methods for producing this compound, aligning with global efforts to reduce chemical waste and improve sustainable synthesis.

In the context of drug discovery, 2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid is often explored for its potential to improve pharmacokinetic properties. Questions like "How does Cbz protection enhance peptide stability?" or "What are the applications of hydroxy-methylbutanoic acid in biologics?" are commonly encountered in academic and industrial forums. These inquiries reflect the compound's relevance in developing next-generation biopharmaceuticals.

Furthermore, the compound's chiral center at the 3-methyl position opens doors to stereoselective synthesis, a hot topic in asymmetric catalysis. Its incorporation into peptide-based vaccines and diagnostic probes has also been documented, highlighting its cross-disciplinary utility. As the scientific community increasingly focuses on AI-driven drug design and computational modeling, CAS No. 2171781-00-1 serves as a benchmark for validating molecular docking algorithms.

To summarize, 2-{(benzyloxy)carbonylamino}-4-hydroxy-3-methylbutanoic acid (CAS No. 2171781-00-1) stands at the intersection of cutting-edge research and industrial innovation. Its applications span from peptide engineering to therapeutic development, making it a compound of enduring significance. For those seeking high-purity intermediates or exploring structure-activity relationships, this molecule offers a robust platform for scientific advancement.